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Compound of Interest

Compound Name: Bimatoprost acid-d4

Cat. No.: B593915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of deuterated

bimatoprost standards. It is designed to assist researchers, scientists, and drug development

professionals in sourcing these critical internal standards for bioanalytical studies. This

document outlines commercially available deuterated bimatoprost products, provides a

representative experimental protocol for their use, and illustrates the signaling pathway of

bimatoprost.

Commercial Availability of Deuterated Bimatoprost
Deuterated bimatoprost, primarily available as Bimatoprost-d4 and Bimatoprost-d5, is offered

by a range of specialized chemical suppliers. These stable isotope-labeled standards are

essential for quantitative analysis, particularly in liquid chromatography-mass spectrometry

(LC-MS) based assays, where they serve as internal standards to ensure accuracy and

precision. The following table summarizes the commercially available deuterated bimatoprost

standards based on currently available information.
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Supplier/
Vendor

Product
Name

Catalog
Number
(Example
)

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Unlabeled
CAS
Number

MedchemE

xpress

Bimatopros

t-d5

HY-

B0191S

C₂₅H₃₂D₅N

O₄
420.60 98.24%

155206-00-

1

Cambridge

Bioscience

Bimatopros

t-d5

HY-

B0191S-

5mg

C₂₅H₃₂D₅N

O₄
420.60 98.24%

155206-00-

1

Santa Cruz

Biotechnol

ogy

Bimatopros

t-d4
sc-485600

C₂₅H₃₂D₄N

O₄
419.60 -

155206-00-

1

MedchemE

xpress

Bimatopros

t-d4

HY-

B0191S1

C₂₅H₃₂D₄N

O₄
419.60 -

155206-00-

1

Axios

Research

Bimatopros

t-d5

AR-

B01637

C₂₅H₃₂D₅N

O₄
420.61 -

155206-00-

1

Clearsynth
Bimatopros

t-d5

CS-O-

33853
- - -

155206-00-

1

DC

Chemicals

Bimatopros

t-d5
- - - -

155206-00-

1

Note: Purity specifications, especially isotopic purity, may vary between lots and suppliers. It is

recommended to consult the certificate of analysis provided by the vendor for lot-specific

details. The CAS number provided is for the unlabeled compound, a common practice for

referencing deuterated analogs.

Experimental Protocol: Quantification of
Bimatoprost in Biological Matrices using a
Deuterated Internal Standard
The following is a representative experimental protocol for the quantification of bimatoprost in a

biological matrix (e.g., plasma, aqueous humor) using a deuterated bimatoprost standard as an
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internal standard (IS) with LC-MS/MS. This protocol is a composite of methodologies described

in the scientific literature.

1. Sample Preparation (Protein Precipitation)

To 100 µL of the biological sample, add 10 µL of the deuterated bimatoprost internal

standard working solution (e.g., 100 ng/mL in methanol).

Vortex briefly to mix.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate bimatoprost from matrix components (e.g., 5-

95% B over 5 minutes).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):
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Ionization: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Bimatoprost: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific transitions to be

optimized).

Deuterated Bimatoprost (IS): Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific

transitions to be optimized, reflecting the mass shift due to deuterium).

3. Data Analysis

Quantify bimatoprost by calculating the peak area ratio of the analyte to the internal

standard.

Generate a calibration curve using standards of known bimatoprost concentrations spiked

into the same biological matrix.

Visualizations: Signaling Pathway and Experimental
Workflow
To further aid in the understanding of bimatoprost's mechanism and its analysis, the following

diagrams have been generated.

Anterior Chamber of the Eye

Bimatoprost
(Prostamide Analog)

Prostamide Receptor
(Putative)

Binds to
Trabecular Meshwork Cells

Activates Increased Aqueous Humor Outflow
(Trabecular Pathway)

Leads to
Reduced Intraocular

Pressure (IOP)

Results in

Click to download full resolution via product page

Caption: Simplified signaling pathway of Bimatoprost in the eye.
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Bioanalytical Workflow for Bimatoprost Quantification
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Caption: A typical experimental workflow for bimatoprost analysis.
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Mechanism of Action of Bimatoprost
Bimatoprost is a synthetic prostamide analog.[1] Its primary mechanism of action in reducing

intraocular pressure involves increasing the outflow of aqueous humor from the anterior

chamber of the eye.[2][3] Unlike prostaglandin F2α analogs, which act on prostaglandin F

receptors, bimatoprost is believed to interact with a distinct, yet to be fully characterized,

"prostamide receptor".[1][2] This interaction, primarily within the trabecular meshwork, is

thought to enhance the outflow of aqueous humor, thereby lowering intraocular pressure.[2][4]

This guide provides a foundational understanding of the commercial landscape and analytical

application of deuterated bimatoprost standards. For specific applications, further optimization

of the experimental protocol is recommended. Researchers should always refer to the

supplier's documentation for detailed information on their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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